Cas no 1805178-04-4 (2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid)
2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid
-
- Inchi: 1S/C10H8BrNO2S/c11-4-6-1-8(15)2-7(5-12)9(6)3-10(13)14/h1-2,15H,3-4H2,(H,13,14)
- InChI Key: CMWRTBODAAHQPO-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=C(C#N)C=1CC(=O)O)S
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 1.8
- Topological Polar Surface Area: 62.1
2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005541-250mg |
2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid |
1805178-04-4 | 97% | 250mg |
494.40 USD | 2021-06-22 | |
| Alichem | A014005541-500mg |
2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid |
1805178-04-4 | 97% | 500mg |
806.85 USD | 2021-06-22 | |
| Alichem | A014005541-1g |
2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid |
1805178-04-4 | 97% | 1g |
1,504.90 USD | 2021-06-22 |
2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid
Introduction to 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid (CAS No. 1805178-04-4)
2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid, identified by its CAS number 1805178-04-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound features a unique structural motif combining a bromomethyl group, a cyano substituent, and a mercaptophenylacetic acid backbone, making it a versatile intermediate for the synthesis of various bioactive molecules.
The presence of the bromomethyl group (Bromomethyl) in the molecule imparts reactivity that is highly valuable for further functionalization. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. Such reactivity is particularly useful in drug discovery efforts where site-specific modifications are required to optimize pharmacokinetic and pharmacodynamic properties.
The cyano group (Cyano) attached to the aromatic ring enhances the electrophilicity of the adjacent positions, particularly at the 3-position relative to the cyano group. This feature makes the compound an attractive scaffold for constructing heterocyclic structures, which are prevalent in many pharmaceuticals. The cyano group can also participate in further transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, providing multiple pathways for derivatization.
The mercaptophenylacetic acid moiety (4-Mercaptophenylacetic acid) contributes both a thiol group and a carboxylic acid group, offering opportunities for salt formation and interaction with biological targets that possess complementary functionalities. The thiol group, in particular, is known for its ability to form disulfide bonds, which are crucial in protein structure and function. This makes 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid a promising candidate for developing compounds that modulate protein-protein interactions or enzyme activity.
In recent years, there has been growing interest in utilizing such multifunctional compounds in the development of targeted therapies. For instance, researchers have explored the use of bromomethyl-containing intermediates to construct inhibitors of kinases and other enzymes involved in cancer signaling pathways. The combination of the bromomethyl group and the cyano substituent in 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid provides a unique platform for designing molecules that can selectively modulate these pathways.
One notable application of this compound is in the synthesis of small-molecule probes for studying protein thiols. The thiol group in mercaptophenylacetic acid can be used to covalently label proteins of interest, allowing researchers to track their localization and dynamics within cells. Additionally, the bromomethyl group can be used to attach other functional groups that serve as handles for further chemical modifications or labeling with fluorescent dyes.
The cyano group also plays a critical role in these applications. For example, it can be reduced to an amine, which can then be coupled to other biomolecules via amide linkages. This strategy has been employed in the development of peptidomimetics and other protein-based therapeutics. The versatility of 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid lies in its ability to serve as a precursor for multiple classes of bioactive molecules.
In academic research, this compound has been utilized as a building block for constructing novel heterocyclic scaffolds. Heterocycles are essential components of many drugs due to their ability to mimic natural products and interact with biological targets in specific ways. The cyano group facilitates cyclization reactions, enabling the formation of fused rings such as pyrroles and pyridines. These heterocycles can then be further functionalized to introduce additional pharmacophores.
The pharmaceutical industry has also shown interest in 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid due to its potential as an intermediate for drug candidates targeting neurological disorders. For instance, compounds derived from this scaffold have been investigated for their ability to modulate neurotransmitter receptors and ion channels. The thiol group's interaction with disulfide bridges in proteins suggests its utility in developing treatments for neurodegenerative diseases where protein misfolding is a key pathological feature.
The synthesis of derivatives from 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid often involves multi-step organic transformations that highlight its synthetic utility. Researchers have demonstrated methods for introducing various functional groups at different positions on the aromatic ring while preserving the integrity of the bromomethyl and cyano functionalities. These synthetic strategies are crucial for generating libraries of compounds that can be screened for biological activity.
In conclusion, 2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid (CAS No. 1805178-04-4) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a bromomethyl group, a cyano substituent, and a mercaptophenylacetic acid backbone—make it an invaluable tool for constructing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
1805178-04-4 (2-Bromomethyl-6-cyano-4-mercaptophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)